Cas no 1210515-38-0 (2-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]pyrazine)

• Product Name: 2-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]pyrazine
• CAS No: 1210515-38-0
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 5880709
• PubChem ID: 45587827
• Update Time: 2025-10-17

2-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]pyrazine Chemical and Physical Properties

Names and Identifiers

• (2-phenylcyclopropyl)-[4-(pyrazine-2-carbonyl)piperazin-1-yl]methanone
• 2-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]pyrazine
• AKOS024523076
• VU0524413-1
• (4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl)(pyrazin-2-yl)methanone
• 1210515-38-0
• F5855-0549

• Inchi： 1S/C19H20N4O2/c24-18(16-12-15(16)14-4-2-1-3-5-14)22-8-10-23(11-9-22)19(25)17-13-20-6-7-21-17/h1-7,13,15-16H,8-12H2
• InChI Key： IPOCLTMZBVGFNT-UHFFFAOYSA-N
• SMILES： C(C1CC1C1=CC=CC=C1)(N1CCN(C(C2=NC=CN=C2)=O)CC1)=O

Computed Properties

• Exact Mass: 336.15862589g/mol
• Monoisotopic Mass: 336.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]pyrazine

Comprehensive Overview of 2-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]pyrazine (CAS No. 1210515-38-0)

The compound 2-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]pyrazine (CAS No. 1210515-38-0) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a phenylcyclopropanecarbonyl moiety linked to a piperazine ring and further conjugated with a pyrazine group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for highly functionalized piperazine derivatives like this compound has surged, driven by their role in designing next-generation therapeutics. The cyclopropane fragment in its structure contributes to metabolic stability—a hot topic in medicinal chemistry as scientists seek to improve drug half-lives. This aligns with frequent search queries such as "how to enhance compound metabolic stability" and "piperazine-based drug design" seen in academic and industry forums. The presence of both hydrogen bond acceptors and aromatic systems in its architecture also makes it relevant to discussions about molecular docking and fragment-based drug discovery.

Synthetic approaches to CAS 1210515-38-0 typically involve multi-step organic transformations, including amide coupling reactions and cyclopropanation techniques. These methods resonate with laboratory professionals searching for "efficient cyclopropane synthesis" or "peptide coupling alternatives." The compound's chiral centers (stemming from the cyclopropane ring) further connect to trending topics in asymmetric synthesis and enantioselective catalysis, areas witnessing exponential growth in pharmaceutical manufacturing.

From an analytical perspective, 2-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]pyrazine presents interesting challenges for HPLC method development and mass spectrometry characterization—keywords frequently searched by QC chemists. Its UV-active pyrazine component facilitates detection, while the sterically hindered cyclopropane may influence chromatographic separation, making it a valuable case study for "HPLC method optimization for complex heterocycles."

The compound's potential applications extend beyond pharmaceuticals. Materials scientists exploring organic semiconductors or metal-organic frameworks (MOFs) might investigate its conjugated system and hydrogen bonding capacity. This interdisciplinary relevance addresses search trends like "heterocycles in material science" while demonstrating how multifunctional building blocks can bridge diverse research fields.

Stability studies of 1210515-38-0 under various conditions (pH, temperature, solvent systems) represent another area of practical importance, corresponding to common queries about "handling sensitive carbonyl compounds." The piperazine-carboxylate segment may influence solubility profiles, a critical parameter for formulation scientists searching for "improving API solubility" strategies.

In conclusion, 2-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]pyrazine exemplifies modern structure-activity relationship (SAR) exploration, addressing multiple contemporary research needs. Its molecular complexity and functional group diversity make it a compelling subject for publications, patent applications, and technology transfer discussions—all high-value SEO terms in chemical innovation spaces.